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Compound of Interest

Compound Name: 3-Ethyl-3-methylpentane

Cat. No.: B092670 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and hazardous chemicals such as 3-Ethyl-3-
methylpentane. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure and efficient research environment.

Chemical Profile and Hazards

3-Ethyl-3-methylpentane is a highly flammable liquid and vapor that poses several health

risks.[1][2][3] It is classified as a skin irritant, and can cause drowsiness or dizziness.[1][2] A

significant danger is its aspiration hazard; it may be fatal if swallowed and enters the airways.

[1][2] Additionally, it is very toxic to aquatic life with long-lasting effects.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-Ethyl-3-
methylpentane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b092670?utm_src=pdf-interest
https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-3-methylpentane
https://www.tcichemicals.com/BE/en/sds/E0258_EU_6N.pdf
https://www.guidechem.com/encyclopedia/3-ethyl-3-methylpentane-dic384597.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-3-methylpentane
https://www.tcichemicals.com/BE/en/sds/E0258_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-3-methylpentane
https://www.tcichemicals.com/BE/en/sds/E0258_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/E0258_EU_6N.pdf
https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.benchchem.com/product/b092670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C8H18 [1]

Molecular Weight 114.23 g/mol [1]

Boiling Point 64 °C (147 °F)

Density 0.664 g/mL at 25 °C (77 °F)

UN Number 1262

Hazard Class 3 (Flammable liquids)

Packing Group II

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety when handling 3-
Ethyl-3-methylpentane.

Core PPE Requirements:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[4] A face shield may also be necessary to protect

against splashes.[5]

Hand Protection: Chemically resistant gloves must be worn.[4] Always inspect gloves for

integrity before use and wash hands thoroughly after handling.[4]

Body Protection: Flame-retardant and impervious clothing is required.[4] For extensive

handling, "bunny suit" coveralls can provide head-to-toe protection.[5] Long-sleeved,

seamless gowns that close in the back are also a suitable option.[5]

Respiratory Protection: Work in a well-ventilated area.[4][6] If ventilation is inadequate or

there is a risk of inhalation, a full-face respirator with appropriate cartridges (e.g., type

AXBEK for organic vapors) or a self-contained breathing apparatus (SCBA) should be used.

[6]
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Operational Plan: Step-by-Step Handling Protocol
Follow these procedural steps for the safe handling of 3-Ethyl-3-methylpentane.

1. Preparation and Engineering Controls:

Ensure adequate ventilation, such as working in a chemical fume hood.[4][6]
Make sure emergency eyewash stations and safety showers are accessible.[6]
Remove all sources of ignition from the work area, including open flames, sparks, and hot
surfaces.[4]
Use explosion-proof electrical, ventilating, and lighting equipment.[4]
Ground and bond containers and receiving equipment to prevent static discharge.[4]

2. Handling the Chemical:

Wear all required personal protective equipment.[6]
Use only non-sparking tools.[4]
Avoid contact with skin and eyes, and prevent inhalation of vapors.[4][6]
Keep the container tightly closed when not in use.[4]

3. Storage:

Store the container in a dry, cool, and well-ventilated place.[4]
Keep away from heat and sources of ignition.
Store locked up and apart from incompatible materials such as strong oxidizing agents.[4][7]

Emergency and Disposal Plan
A clear plan for emergencies and proper disposal is critical.

Emergency Procedures:

In Case of Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[4] Seek

medical attention if you feel unwell.[4]

If on Skin (or Hair): Immediately remove all contaminated clothing.[4] Rinse the affected area

with water.[4] If skin irritation occurs, get medical advice.[3][4]
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If Swallowed: Immediately call a poison center or doctor.[3][4] Do NOT induce vomiting due

to the aspiration hazard.[3][4]

In Case of a Spill: Evacuate the area and remove all ignition sources.[4][6] Use absorbent,

non-combustible material to contain the spill and collect it in a suitable, closed container for

disposal.[4][7]

Disposal Plan:

Dispose of contents and containers at an approved waste disposal plant in accordance with

local, state, and federal regulations.[4]

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Workflow for Safe Handling of 3-Ethyl-3-
methylpentane

Preparation & Engineering Controls

Chemical Handling

Storage Disposal

Emergency Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Ethyl-3-methylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethyl-3-methylpentane | C8H18 | CID 14018 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. tcichemicals.com [tcichemicals.com]

3. Page loading... [guidechem.com]

4. echemi.com [echemi.com]

5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

6. wileyco.com [wileyco.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3-Ethyl-3-
methylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092670#personal-protective-equipment-for-handling-
3-ethyl-3-methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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